Cas no 2371-08-6 (2,4,4-Trimethylpentyl Chloride)

• Product Name: 2,4,4-Trimethylpentyl Chloride
• CAS No: 2371-08-6
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• MDL: MFCD19232362
• CID: 1419310
• PubChem ID: 12885794
• Update Time: 2025-04-24

2,4,4-Trimethylpentyl Chloride Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-2,4,4-trimethyl-
• AKOS006385717
• EN300-332769
• 2371-08-6
• FVNDYZUDUXIHMV-UHFFFAOYSA-N
• 2,4,4-trimethylpentyl chloride
• SCHEMBL1249896
• DTXSID70512307
• CAA37108
• 1-Chloro-2,4,4-trimethylpentane
• 2,4,4-Trimethylpentyl Chloride

• MDL： MFCD19232362
• Inchi： 1S/C8H17Cl/c1-7(6-9)5-8(2,3)4/h7H,5-6H2,1-4H3
• InChI Key： FVNDYZUDUXIHMV-UHFFFAOYSA-N
• SMILES： ClCC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 148.10201
• Monoisotopic Mass: 148.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 2,4,4-Trimethylpentyl Chloride

Chemical Compound: CAS No. 2371-08-6 - 1-Chloro-2,4,4-Trimethylpentane

The compound with CAS No. 2371-08-6, commonly referred to as 1-chloro-2,4,4-trimethylpentane, is a significant organic compound in the field of chemistry and materials science. This compound is characterized by its unique molecular structure and versatile applications across various industries. Recent advancements in chemical synthesis and characterization techniques have further enhanced our understanding of its properties and potential uses.

1-Chloro-2,4,4-trimethylpentane belongs to the class of chlorinated hydrocarbons, which are widely used in organic synthesis due to their reactivity and stability. The molecule consists of a pentane backbone with a chlorine atom attached to the first carbon and three methyl groups attached to the second and fourth carbons. This structure imparts unique electronic properties, making it an ideal candidate for various chemical reactions.

Recent studies have highlighted the importance of chlorinated alkanes like 1-chloro-2,4,4-trimethylpentane in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and surfactants. These applications leverage the compound's ability to undergo nucleophilic substitution reactions, which are fundamental in organic chemistry.

The synthesis of 1-chloro-2,4,4-trimethylpentane typically involves the chlorination of its hydrocarbon precursor under controlled conditions. This process ensures high purity and consistency in the final product, which is crucial for industrial applications. The compound's stability under various environmental conditions also makes it suitable for use in harsh chemical environments.

In terms of physical properties, 1-chloro-2,4,4-trimethylpentane exhibits a high boiling point and low solubility in water, making it ideal for use in non-aqueous solvents and reaction media. Its thermal stability has also been a focus of recent research, with studies indicating its suitability for high-temperature applications without significant degradation.

One of the most promising areas of research involving CAS No. 2371-08-6 is its application in green chemistry initiatives. Scientists are exploring ways to utilize this compound in more sustainable chemical processes that minimize waste and reduce environmental impact.

In conclusion, 1-chloro-2,4,4-trimethylpentane (CAS No. 2371-08-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and recent advancements in its synthesis and application make it a valuable asset in modern chemistry.